Cas no 1787880-93-6 (1-methyl-N-[3-(morpholin-4-yl)quinoxalin-2-yl]-1H-pyrazole-4-sulfonamide)

• Product Name: 1-methyl-N-[3-(morpholin-4-yl)quinoxalin-2-yl]-1H-pyrazole-4-sulfonamide
• CAS No: 1787880-93-6
• MF: C₁₆H₁₈N₆O₃S
• MW: 374.4175
• CID: 5347256
• Update Time: 2025-10-08

1-methyl-N-[3-(morpholin-4-yl)quinoxalin-2-yl]-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(3-morpholin-4-ylquinoxalin-2-yl)pyrazole-4-sulfonamide
• 1-methyl-N-(3-morpholinoquinoxalin-2-yl)-1H-pyrazole-4-sulfonamide
• 1-methyl-N-[3-(morpholin-4-yl)quinoxalin-2-yl]-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C16H18N6O3S/c1-21-11-12(10-17-21)26(23,24)20-15-16(22-6-8-25-9-7-22)19-14-5-3-2-4-13(14)18-15/h2-5,10-11H,6-9H2,1H3,(H,18,20)
• InChI Key： HCZNCOPYZVDNPD-UHFFFAOYSA-N
• SMILES： S(C1C([H])=NN(C([H])([H])[H])C=1[H])(N([H])C1C(=NC2=C([H])C([H])=C([H])C([H])=C2N=1)N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 579
• XLogP3: 0.5
• Topological Polar Surface Area: 111

Additional information on 1-methyl-N-[3-(morpholin-4-yl)quinoxalin-2-yl]-1H-pyrazole-4-sulfonamide

1-Methyl-N-[3-(Morpholin-4-yl)quinoxalin-2-yl]-1H-pyrazole-4-sulfonamide: A Comprehensive Overview

1-Methyl-N-[3-(Morpholin-4-yl)quinoxalin-2-yl]-1H-pyrazole-4-sulfonamide, with the CAS registry number 1787880-93-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique structural features, which include a quinoxaline ring system, a morpholine group, and a sulfonamide moiety. The combination of these functional groups endows the molecule with diverse chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The quinoxaline core of this compound is a bicyclic aromatic system that is known for its stability and ability to participate in hydrogen bonding. This feature is particularly advantageous in drug design, as it can enhance the compound's bioavailability and binding affinity to target proteins. The morpholine group, on the other hand, introduces a flexible ether linkage that can modulate the compound's pharmacokinetic properties. Additionally, the sulfonamide moiety is a well-known bioisostere of carboxylic acids, offering improved metabolic stability and reduced toxicity compared to its carboxylic acid counterparts.

Recent studies have highlighted the potential of 1-methyl-N-[3-(morpholin-4-yl)quinoxalin-2-yl]-1H-pyrazole-4-sulfonamide as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. By targeting specific kinases, this compound has shown promise in inhibiting tumor growth and reducing inflammation in preclinical models.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the quinoxaline ring through condensation reactions, followed by the introduction of the morpholine and sulfonamide groups via nucleophilic substitution or coupling reactions. Researchers have also explored alternative synthetic routes to improve yield and scalability, which are essential for large-scale production.

In terms of pharmacological activity, 1-methyl-N-[3-(morpholin-4-yl)quinoxalin-2-yl]-1H-pyrazole-4-sulfonamide has demonstrated potent inhibitory effects against several kinases, including Aurora kinases and Src family kinases. These findings suggest its potential utility in treating cancers driven by oncogenic kinase mutations. Furthermore, preliminary toxicity studies indicate that the compound exhibits acceptable safety profiles at therapeutic doses, making it a viable candidate for further preclinical development.

The structural versatility of this compound also allows for further modification to optimize its pharmacokinetic properties. For instance, researchers have explored substituent effects on the quinoxaline ring to enhance solubility and permeability. Such modifications are crucial for ensuring that the compound can effectively reach its target site within the body while minimizing off-target effects.

In conclusion, 1-methyl-N-[3-(morpholin-4-y)lquinoxalin-2-yl]–1H-pyrazole-4-sulfonamide represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activity. With ongoing research into its mechanism of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in oncology and other therapeutic areas.